Cas no 2138224-10-7 (Thiazole, 4-(3-chloropropyl)-2,5-dimethyl-)

• Product Name: Thiazole, 4-(3-chloropropyl)-2,5-dimethyl-
• CAS No: 2138224-10-7
• MF: C₈H₁₂ClNS
• MW: 189.70557975769
• CID: 5288161
• Update Time: 2025-07-18

Thiazole, 4-(3-chloropropyl)-2,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Thiazole, 4-(3-chloropropyl)-2,5-dimethyl-

• Inchi： 1S/C8H12ClNS/c1-6-8(4-3-5-9)10-7(2)11-6/h3-5H2,1-2H3
• InChI Key： AVPNOQCZBVXLNA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(CCCCl)N=C1C

Additional information on Thiazole, 4-(3-chloropropyl)-2,5-dimethyl-

Recent Advances in the Study of Thiazole, 4-(3-chloropropyl)-2,5-dimethyl- (CAS: 2138224-10-7) in Chemical Biology and Pharmaceutical Research

Thiazole derivatives have long been recognized for their significant role in medicinal chemistry due to their diverse pharmacological activities. Among these, Thiazole, 4-(3-chloropropyl)-2,5-dimethyl- (CAS: 2138224-10-7) has recently garnered attention for its potential applications in drug discovery and development. This research briefing aims to synthesize the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of Thiazole, 4-(3-chloropropyl)-2,5-dimethyl-, with particular emphasis on its role as a key intermediate in the development of novel therapeutic agents. Researchers have employed advanced computational and experimental techniques to elucidate its molecular interactions and binding affinities with various biological targets. These efforts have revealed promising activity against a range of diseases, including cancer, infectious diseases, and neurological disorders.

One of the most notable findings is the compound's ability to modulate specific enzymatic pathways involved in inflammatory responses. In vitro and in vivo studies have demonstrated its efficacy in reducing pro-inflammatory cytokines, suggesting potential applications in the treatment of chronic inflammatory conditions. Additionally, its structural versatility allows for further derivatization, opening new avenues for the design of more potent and selective drugs.

Another area of interest is the compound's role in antimicrobial research. Preliminary data indicate that Thiazole, 4-(3-chloropropyl)-2,5-dimethyl- exhibits significant activity against drug-resistant bacterial strains. This is particularly relevant in the context of the growing global threat of antimicrobial resistance. Researchers are now exploring its mechanism of action and potential synergies with existing antibiotics to enhance their efficacy.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of Thiazole, 4-(3-chloropropyl)-2,5-dimethyl-. Current research is addressing these issues through structural modifications and formulation strategies aimed at improving bioavailability and reducing toxicity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, Thiazole, 4-(3-chloropropyl)-2,5-dimethyl- (CAS: 2138224-10-7) represents a promising scaffold in medicinal chemistry with broad therapeutic potential. Ongoing research is expected to further elucidate its mechanisms of action and expand its applications in drug development. This briefing underscores the importance of continued investment in the study of thiazole derivatives to address unmet medical needs and advance the field of chemical biology and pharmaceutical sciences.